Cas no 2361644-76-8 (1-(Trifluoromethyl)-1H-pyrazol-4-amine hydrochloride)

• Product Name: 1-(Trifluoromethyl)-1H-pyrazol-4-amine hydrochloride
• CAS No: 2361644-76-8
• MF: C₄H₅ClF₃N₃
• MW: 187.550809621811
• MDL: MFCD32066054
• CID: 4786995
• Update Time: 2025-07-18

1-(Trifluoromethyl)-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Trifluoromethyl)-1H-pyrazol-4-amine hydrochloride
• 1-Trifluoromethyl-1H-pyrazol-4-ylamine hydrochloride

• MDL： MFCD32066054
• Inchi： 1S/C4H4F3N3.ClH/c5-4(6,7)10-2-3(8)1-9-10;/h1-2H,8H2;1H
• InChI Key： ONQIUFUHNKBLID-UHFFFAOYSA-N
• SMILES： Cl.FC(N1C=C(C=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 123
• Topological Polar Surface Area: 43.8

Additional information on 1-(Trifluoromethyl)-1H-pyrazol-4-amine hydrochloride

1-(Trifluoromethyl)-1H-pyrazol-4-amine Hydrochloride: A Comprehensive Overview

1-(Trifluoromethyl)-1H-pyrazol-4-amine hydrochloride (CAS No. 2361644-76-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TFMPA hydrochloride, is a derivative of pyrazole with a trifluoromethyl group and an amine functionality, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of 1-(Trifluoromethyl)-1H-pyrazol-4-amine hydrochloride is characterized by a pyrazole ring substituted with a trifluoromethyl group at the 1-position and an amine group at the 4-position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacological profile. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug discovery and development.

In recent years, 1-(Trifluoromethyl)-1H-pyrazol-4-amine hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as an intermediate in the synthesis of antiviral agents. Research has shown that compounds derived from TFMPA hydrochloride exhibit potent antiviral activity against a range of viruses, including influenza and hepatitis C. The trifluoromethyl group plays a crucial role in enhancing the antiviral efficacy by modulating the binding affinity to viral targets.

Beyond antiviral applications, 1-(Trifluoromethyl)-1H-pyrazol-4-amine hydrochloride has also shown promise in the development of anticancer drugs. Studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation, such as kinases and proteases. The ability to fine-tune the structure of TFMPA hydrochloride through chemical modifications allows researchers to optimize its pharmacological properties for specific therapeutic targets.

The synthetic accessibility of 1-(Trifluoromethyl)-1H-pyrazol-4-amine hydrochloride has further contributed to its popularity in medicinal chemistry. Various synthetic routes have been developed to efficiently produce this compound, including metal-catalyzed reactions and multistep synthetic sequences. These methods enable the large-scale production of TFMPA hydrochloride, facilitating its use in high-throughput screening and lead optimization processes.

In addition to its direct applications in drug discovery, 1-(Trifluoromethyl)-1H-pyrazol-4-amine hydrochloride serves as a valuable tool in chemical biology research. Its unique structural features make it an excellent ligand for studying protein-protein interactions and enzyme inhibition mechanisms. By incorporating TFMPA hydrochloride into probe molecules, researchers can gain insights into complex biological processes at the molecular level.

The safety profile of 1-(Trifluoromethyl)-1H-pyrazol-4-amine hydrochloride is another important consideration in its use as a pharmaceutical intermediate. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health and the environment. These studies have shown that TFMPA hydrochloride exhibits low toxicity when used under controlled conditions, making it a safe choice for various research and development activities.

In conclusion, 1-(Trifluoromethyl)-1H-pyrazol-4-amine hydrochloride (CAS No. 2361644-76-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and derivatives of TFMPA hydrochloride will emerge, further expanding its impact on human health and well-being.